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Compound of Interest

Compound Name:
2-Chloro-6-

(dimethylamino)benzaldehyde

CAS No.: 1021240-67-4

Cat. No.: B3203217 Get Quote

Introduction
This technical guide provides a comprehensive overview of 2-Chloro-4-

(dimethylamino)benzaldehyde, a substituted aromatic aldehyde of significant interest in

synthetic organic chemistry and drug discovery. While the initial topic of interest was its isomer,

2-Chloro-6-(dimethylamino)benzaldehyde, the readily available scientific and commercial

information overwhelmingly pertains to the 4-dimethylamino substituted compound, bearing the

CAS number 1424-66-4.[1][2][3][4] This guide will therefore focus on the synthesis, properties,

and applications of this well-documented and commercially available chemical intermediate.

For researchers and professionals in drug development, understanding the reactivity and

potential applications of substituted benzaldehydes is crucial. The presence of a chloro group

at the 2-position and a dimethylamino group at the 4-position imparts unique electronic and

steric properties to the benzaldehyde core. This substitution pattern influences its reactivity in

various chemical transformations and its potential to serve as a scaffold or intermediate in the

synthesis of more complex molecules with biological activity. The dimethylamino group, a

strong electron-donating group, activates the aromatic ring, while the chloro group, an electron-

withdrawing group, and its ortho position to the aldehyde, introduce steric hindrance and

modulate the reactivity of the formyl group.
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This guide will delve into the physicochemical properties, established synthetic routes, safety

and handling protocols, and potential applications of 2-Chloro-4-(dimethylamino)benzaldehyde,

providing a valuable resource for laboratory and developmental work.

Physicochemical Properties
A thorough understanding of a compound's physical and chemical properties is fundamental for

its effective use in research and development. 2-Chloro-4-(dimethylamino)benzaldehyde is a

solid at room temperature, typically appearing as a white to light yellow powder or crystalline

solid.[1][3]

Property Value Source(s)

CAS Number 1424-66-4 [1][2][3][4]

Molecular Formula C9H10ClNO [2][3][4][5]

Molecular Weight 183.64 g/mol [1][3][4][6]

Appearance
White to light yellow

powder/crystal
[1][3]

Melting Point 70-73 °C [1]

Purity Typically >98.0% (GC) [1][3]

Solubility Soluble in organic solvents.

Storage
4°C, protect from light, stored

under nitrogen.
[1]

The structural information, including its IUPAC name, SMILES, and InChIKey, provides a

standardized representation of the molecule for database searches and computational

modeling.[2][4][5]

Figure 1: Chemical structure of 2-Chloro-4-(dimethylamino)benzaldehyde.
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While specific, detailed synthetic procedures for 2-Chloro-4-(dimethylamino)benzaldehyde are

not extensively published in peer-reviewed journals, general methods for the synthesis of

substituted benzaldehydes can be applied. The synthesis of the related compound, p-

dimethylaminobenzaldehyde, often involves the Vilsmeier-Haack reaction or the Duff reaction.

A plausible synthetic route for 2-Chloro-4-(dimethylamino)benzaldehyde would likely start from

a commercially available substituted aniline.

A common method for the synthesis of p-dimethylaminobenzaldehyde involves the reaction of

dimethylaniline with a formylating agent.[7][8] A potential synthetic pathway for 2-Chloro-4-

(dimethylamino)benzaldehyde could involve the formylation of 3-chloro-N,N-dimethylaniline.

3-Chloro-N,N-dimethylaniline Vilsmeier-Haack ReactionDMF, POCl3 2-Chloro-4-(dimethylamino)benzaldehydeHydrolysis

Click to download full resolution via product page

Figure 2: Plausible synthetic pathway for 2-Chloro-4-(dimethylamino)benzaldehyde.

Experimental Protocol: Vilsmeier-Haack Formylation (General Procedure)

This protocol is a generalized procedure based on the Vilsmeier-Haack reaction, a widely used

method for the formylation of electron-rich aromatic compounds.

Reagent Preparation: In a three-necked flask equipped with a stirrer, dropping funnel, and a

calcium chloride guard tube, cool dimethylformamide (DMF) in an ice bath.

Vilsmeier Reagent Formation: Slowly add phosphorus oxychloride (POCl3) dropwise to the

cooled DMF with continuous stirring. This exothermic reaction forms the Vilsmeier reagent.

Aromatic Substrate Addition: Once the Vilsmeier reagent has formed, add 3-chloro-N,N-

dimethylaniline dropwise to the reaction mixture, maintaining a low temperature.

Reaction: After the addition is complete, allow the reaction mixture to stir at room

temperature or gently heat to ensure complete reaction. The reaction progress can be

monitored by thin-layer chromatography (TLC).
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Hydrolysis: Pour the reaction mixture onto crushed ice to hydrolyze the intermediate and

precipitate the crude product.

Neutralization and Isolation: Neutralize the aqueous solution with a base, such as sodium

hydroxide or sodium carbonate, until the desired pH is reached to fully precipitate the

product.

Purification: Filter the crude product, wash with water, and purify by recrystallization from a

suitable solvent (e.g., ethanol/water mixture) to obtain pure 2-Chloro-4-

(dimethylamino)benzaldehyde.

Applications in Research and Drug Development
Substituted benzaldehydes are versatile building blocks in organic synthesis. The unique

combination of substituents in 2-Chloro-4-(dimethylamino)benzaldehyde makes it a valuable

precursor for a variety of more complex molecules.

Synthesis of Heterocyclic Compounds: The aldehyde functionality can readily undergo

condensation reactions with various nucleophiles to form a wide range of heterocyclic

scaffolds, which are prevalent in many pharmaceuticals. For instance, it can be used in the

synthesis of Schiff bases, which are known to exhibit a broad spectrum of biological

activities.[9]

Precursor for Biologically Active Molecules: The dimethylamino group is a common

pharmacophore found in many FDA-approved drugs, contributing to their pharmacological

properties.[10][11] The presence of this group, along with the reactive aldehyde and the

chloro-substituent, makes 2-Chloro-4-(dimethylamino)benzaldehyde an attractive starting

material for the synthesis of novel drug candidates.

Dye and Material Science: Aromatic aldehydes with strong donor-acceptor groups are often

used in the synthesis of dyes and nonlinear optical materials.[9]
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Figure 3: Potential synthetic applications of 2-Chloro-4-(dimethylamino)benzaldehyde.

Safety and Handling
As with any chemical reagent, proper safety precautions must be observed when handling 2-

Chloro-4-(dimethylamino)benzaldehyde. It is classified as causing skin and serious eye

irritation.[12]

Hazard Identification:

GHS Pictogram: GHS07 (Exclamation mark)[1]

Signal Word: Warning[1][12]

Hazard Statements:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b3203217?utm_src=pdf-body-img
https://www.tcichemicals.com/BE/en/sds/C2606_EU_6N.pdf
https://www.sigmaaldrich.com/KR/ko/product/chemscenellcpreferredpartner/ciah98d1f2b3
https://www.sigmaaldrich.com/KR/ko/product/chemscenellcpreferredpartner/ciah98d1f2b3
https://www.tcichemicals.com/BE/en/sds/C2606_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3203217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


H315: Causes skin irritation.[12]

H319: Causes serious eye irritation.[12]

Recommended Handling Procedures:

Personal Protective Equipment (PPE): Wear appropriate protective gloves, eye protection,

and face protection.[12]

Engineering Controls: Use in a well-ventilated area, preferably in a fume hood, to avoid

inhalation of dust.

Hygiene: Wash hands thoroughly after handling.[12]

First Aid Measures:

If on skin: Wash with plenty of water. If skin irritation occurs, seek medical advice.

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[12]

If inhaled: Move person to fresh air and keep comfortable for breathing.[13]

If swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[13]

[14]

For detailed safety information, always refer to the latest Safety Data Sheet (SDS) provided by

the supplier.[12][13][14][15]

Conclusion
2-Chloro-4-(dimethylamino)benzaldehyde is a valuable and versatile chemical intermediate

with significant potential in organic synthesis, particularly in the fields of medicinal chemistry

and materials science. Its unique substitution pattern provides a platform for the creation of a

diverse range of complex molecules. This guide has provided a comprehensive overview of its

properties, potential synthetic routes, applications, and essential safety information to aid

researchers and drug development professionals in its effective and safe utilization. As with any
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chemical, a thorough understanding of its characteristics and hazards is paramount for

successful and safe experimentation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.sigmaaldrich.com/KR/ko/product/chemscenellcpreferredpartner/ciah98d1f2b3
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1424664&Units=SI
https://cymitquimica.com/products/3B-C2606/1424-66-4/2-chloro-4-dimethylaminobenzaldehyde/
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm1424664
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm1424664
https://pubchemlite.lcsb.uni.lu/e/compound/28603779
https://pubchemlite.lcsb.uni.lu/e/compound/28603779
https://www.fishersci.com/shop/products/2-chloro-4-dimethylamino-benzaldehyde-95-thermo-scientific/SEW05671DA
https://www.fishersci.com/shop/products/2-chloro-4-dimethylamino-benzaldehyde-95-thermo-scientific/SEW05671DA
http://www.orgsyn.org/demo.aspx?prep=CV1P0214
https://www.lookchem.com/Chempedia/Chemical-Technology/16646.html
https://www.globalresearchonline.net/journalcontents/volume11issue2/Article-004.pdf
https://pubs.rsc.org/en/content/articlehtml/2024/ra/d4ra04730c
https://pubs.rsc.org/en/content/articlehtml/2024/ra/d4ra04730c
https://pubs.rsc.org/en/content/articlelanding/2024/ra/d4ra04730c
https://pubs.rsc.org/en/content/articlelanding/2024/ra/d4ra04730c
https://www.tcichemicals.com/BE/en/sds/C2606_EU_6N.pdf
https://westliberty.edu/health-and-safety/files/2010/02/P-Dimethylaminobenzaldehyde.pdf
https://www.riccachemical.com/WebsiteDocuments/SDS/R2555000.pdf
https://www.fishersci.com/store/msds?partNumber=D7125&productDescription=P-DIMET+AMINBENALDEHYD+CR+25G&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/product/b3203217#2-chloro-6-dimethylamino-benzaldehyde-cas-number
https://www.benchchem.com/product/b3203217#2-chloro-6-dimethylamino-benzaldehyde-cas-number
https://www.benchchem.com/product/b3203217#2-chloro-6-dimethylamino-benzaldehyde-cas-number
https://www.benchchem.com/product/b3203217#2-chloro-6-dimethylamino-benzaldehyde-cas-number
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3203217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3203217?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3203217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

